Cas no 2070902-66-6 (1-Bromo-2-(trifluoromethoxy)cyclohexane)
2070902-66-6 structure
Product Name:1-Bromo-2-(trifluoromethoxy)cyclohexane
CAS No:2070902-66-6
MF:C7H10BrF3O
MW:247.05291223526
CID:4771064
Update Time:2023-08-16
1-Bromo-2-(trifluoromethoxy)cyclohexane Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-2-(trifluoromethoxy)cyclohexane
- Trans-1-bromo-2-(trifluoromethoxy)cyclohexane
- 1-Bromo-2-(trifluoromethoxy)cyclohexane
-
- Inchi: 1S/C7H10BrF3O/c8-5-3-1-2-4-6(5)12-7(9,10)11/h5-6H,1-4H2/t5-,6-/m1/s1
- InChI Key: GGPBHIDFBAWQNR-PHDIDXHHSA-N
- SMILES: Br[C@@H]1CCCC[C@H]1OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 148
- XLogP3: 3.4
- Topological Polar Surface Area: 9.2
1-Bromo-2-(trifluoromethoxy)cyclohexane Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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